Cas no 1004193-54-7 (1-(2-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole)

1-(2-Fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole is a specialized heterocyclic compound featuring both a fluorophenyl and an isothiocyanate functional group. This structure confers reactivity and versatility, making it valuable in synthetic organic chemistry, particularly in the development of pharmacologically active molecules or as a building block for more complex derivatives. The fluorine substituent enhances stability and influences electronic properties, while the isothiocyanate group offers a reactive handle for further functionalization, such as thiourea formation. Its well-defined reactivity profile and potential applications in medicinal chemistry or material science underscore its utility as an intermediate in targeted synthesis.
1-(2-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole structure
1004193-54-7 structure
Product Name:1-(2-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole
CAS No:1004193-54-7
MF:C11H8FN3S
MW:233.264723777771
MDL:MFCD04968745
CID:3058492
PubChem ID:7017388
Update Time:2025-10-28

1-(2-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluoro-benzyl)-4-isothiocyanato-1H-pyrazole
    • AKOS B017706
    • ART-CHEM-BB B017706
    • 1-(2-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole
    • 1-(2-fluorobenzyl)-4-isothiocyanato-1H-pyrazole
    • 1-[(2-fluorophenyl)methyl]-4-isothiocyanato-pyrazole
    • 1004193-54-7
    • STK312191
    • 1-[(2-fluorophenyl)methyl]-4-isothiocyanato-1H-pyrazole
    • AKOS000307642
    • EN300-229243
    • 1-[(2-fluorophenyl)methyl]-4-isothiocyanatopyrazole
    • BBL038521
    • MDL: MFCD04968745
    • Inchi: 1S/C11H8FN3S/c12-11-4-2-1-3-9(11)6-15-7-10(5-14-15)13-8-16/h1-5,7H,6H2
    • InChI Key: OIJKXNUEPKFVEZ-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=NN(C=1)CC1C=CC=CC=1F

Computed Properties

  • Exact Mass: 233.04229660Da
  • Monoisotopic Mass: 233.04229660Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 62.3Ų

1-(2-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole Pricemore >>

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